- Design, synthesis, and biological evaluation of 4-phenylpyrrole derivatives as novel androgen receptor antagonists, Bioorganic & Medicinal Chemistry, 2012, 20(1), 422-434
Cas no 894074-85-2 (ethyl 2-chloro-5-methyl-pyridine-3-carboxylate)
894074-85-2 structure
Product Name:ethyl 2-chloro-5-methyl-pyridine-3-carboxylate
CAS No:894074-85-2
MF:C9H10ClNO2
MW:199.634201526642
MDL:MFCD16610952
CID:1038714
PubChem ID:52911100
Update Time:2024-10-26
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-chloro-5-methylnicotinate
- Ethyl 2-chloro-5-methylnicotite
- ethyl 2-chloro-5-methylpyridine-3-carboxylate
- OIYWVCXXWPZXRV-UHFFFAOYSA-N
- 4795AC
- AK100320
- ST24024857
- 2-Chloro-5-methyl-nicotinic acid ethyl ester
- 3-Pyridinecarboxylic acid, 2-chloro-5-methyl-, ethyl ester
- Ethyl 2-chloro-5-methyl-3-pyridinecarboxylate (ACI)
- 2-Chloro-5-methylpyridine-3-carboxylic acid Ethyl ester
- ethyl 2-chloro-5-methyl-pyridine-3-carboxylate
- 894074-85-2
- SCHEMBL3582809
- DB-108748
- AKOS016002474
- C77011
- MFCD16610952
- DS-3506
- DTXSID40680522
- Ethyl2-chloro-5-methylnicotinate
-
- MDL： MFCD16610952
- Inchi： 1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)5-11-8(7)10/h4-5H,3H2,1-2H3
- InChI Key： OIYWVCXXWPZXRV-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=NC=C(C)C=1)OCC
Computed Properties
- Exact Mass: 199.04000
- Monoisotopic Mass: 199.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2
- XLogP3: 2.4
Experimental Properties
- PSA: 39.19000
- LogP: 2.22010
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YS320-200mg |
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate |
894074-85-2 | 98% | 200mg |
721.0CNY | 2021-08-04 | |
| Chemenu | CM126212-1g |
ethyl 2-chloro-5-methylnicotinate |
894074-85-2 | 98% | 1g |
$247 | 2021-08-05 | |
| Chemenu | CM126212-5g |
ethyl 2-chloro-5-methylnicotinate |
894074-85-2 | 98% | 5g |
$737 | 2021-08-05 | |
| Chemenu | CM126212-10g |
ethyl 2-chloro-5-methylnicotinate |
894074-85-2 | 98% | 10g |
$1228 | 2021-08-05 | |
| Chemenu | CM126212-250mg |
ethyl 2-chloro-5-methylnicotinate |
894074-85-2 | 98% | 250mg |
$69 | 2023-02-18 | |
| Chemenu | CM126212-1g |
ethyl 2-chloro-5-methylnicotinate |
894074-85-2 | 98% | 1g |
$165 | 2023-02-18 | |
| Chemenu | CM126212-5g |
ethyl 2-chloro-5-methylnicotinate |
894074-85-2 | 98% | 5g |
$619 | 2023-02-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E899964-1g |
Ethyl 2-chloro-5-methylnicotinate |
894074-85-2 | 98% | 1g |
1,055.70 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YS320-250mg |
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate |
894074-85-2 | 98% | 250mg |
543CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YS320-50mg |
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate |
894074-85-2 | 98% | 50mg |
286.0CNY | 2021-08-03 |
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 0 °C; 2 h, 80 °C
1.2 Solvents: Water ; 0 °C
1.2 Solvents: Water ; 0 °C
Reference
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Raw materials
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Preparation Products
ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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